Cas no 2168343-56-2 (3-(5-formyl-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-ynoic acid)

• Product Name: 3-(5-formyl-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-ynoic acid
• CAS No: 2168343-56-2
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 5949207
• PubChem ID: 165534282
• Update Time: 2025-06-11

3-(5-formyl-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-formyl-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-ynoic acid
• 2168343-56-2
• EN300-1585660

• Inchi： 1S/C9H8N2O3/c1-6-7(3-4-9(13)14)8(5-12)11(2)10-6/h5H,1-2H3,(H,13,14)
• InChI Key： GYZUJCMWRBFVFI-UHFFFAOYSA-N
• SMILES： O=CC1=C(C#CC(=O)O)C(C)=NN1C

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-(5-formyl-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-ynoic acid

Comprehensive Overview of 3-(5-formyl-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-ynoic acid (CAS No. 2168343-56-2)

3-(5-formyl-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-ynoic acid is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique molecular structure featuring a formyl group, dimethylpyrazole ring, and propynoic acid moiety, this compound serves as a versatile building block for synthesizing more complex molecules. Its CAS No. 2168343-56-2 ensures precise identification in chemical databases, making it a critical reference for researchers and manufacturers alike.

The compound's 5-formyl-1,3-dimethyl-1H-pyrazole core is particularly noteworthy due to its role in facilitating click chemistry reactions, a topic of immense interest in modern drug discovery. Researchers are increasingly exploring its potential in designing targeted therapeutics, especially in the context of cancer research and neurodegenerative diseases. The prop-2-ynoic acid segment further enhances its reactivity, enabling efficient conjugation with biomolecules—a feature highly sought after in bioconjugation and proteomics studies.

In material science, 3-(5-formyl-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-ynoic acid is valued for its ability to form covalent organic frameworks (COFs). These frameworks are pivotal in developing advanced materials for gas storage, catalysis, and sensing applications. The compound's aldehyde functionality allows for Schiff base formation, a key reaction in constructing these porous materials. This aligns with the growing demand for sustainable materials and green chemistry solutions, topics frequently searched in academic and industrial circles.

From a synthetic perspective, the compound's multifunctional design offers unparalleled flexibility. It can undergo Knoevenagel condensation, Sonogashira coupling, and other cross-coupling reactions, making it indispensable in heterocyclic chemistry. Recent publications highlight its utility in creating fluorescent probes, which are essential for bioimaging and diagnostic applications. Such innovations resonate with the current focus on precision medicine and theranostics.

Quality control of CAS No. 2168343-56-2 is rigorously maintained through advanced analytical techniques like HPLC, NMR, and mass spectrometry. These methods ensure high purity, a critical factor for its application in pharmaceutical intermediates. The compound's stability under various conditions also makes it suitable for long-term storage, addressing a common concern among laboratory professionals.

Environmental and safety profiles of 3-(5-formyl-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-ynoic acid adhere to global regulatory standards, with studies confirming its low ecotoxicity. This aspect is increasingly relevant as industries prioritize ESG (Environmental, Social, and Governance) compliance. Furthermore, its compatibility with microwave-assisted synthesis techniques aligns with the push for energy-efficient processes—a hot topic in process chemistry forums.

In summary, 3-(5-formyl-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-ynoic acid (CAS No. 2168343-56-2) represents a nexus of innovation across multiple disciplines. Its structural elegance and functional diversity position it at the forefront of cutting-edge research, answering pressing needs in both life sciences and advanced materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future technological breakthroughs.